Cas no 13001-39-3 (1,4-Bis(2-cyanostyryl)benzene)

• Product Name: 1,4-Bis(2-cyanostyryl)benzene
• CAS No: 13001-39-3
• MF: C₂₄H₁₆N₂
• MW: 332.397245407104
• MDL: MFCD00631008
• CID: 48964
• PubChem ID: 6437806
• Update Time: 2025-10-30

1,4-Bis(2-cyanostyryl)benzene Chemical and Physical Properties

Names and Identifiers

• 2,2'-(1,4-Phenylenebis(ethene-2,1-diyl))dibenzonitrile
• FBA 199
• Fluorescent Brightener ER
• Fluorescent Brightener ER-I
• 1,4-BIS(2-CYANOSTYRYL)BENZENE
• 2-[(E)-2-[4-[(E)-2-(2-cyanophenyl)ethenyl]phenyl]ethenyl]benzonitrile
• B-ER
• Cyanostyryl benzene
• FLUORESCENT BLEACHES ER
• 4,4-BIS[(2-CYANO-PHENYL)ETHENYL]BENENE
• 4'-(2-Cyanostyryl)-2-stilbenecarbonitrile
• 2,2′-(p-Phenylendiethen-2,1-diyl)bisbenzonitril
• 1,4-BIS(2-CYANO STYRYL)BENZENE
• 2-[(E)-2-[4-[(E)-2-(2-cyanophenyl)ethenyl]phenyl]ethenyl]benzenecarbonitrile
• PSM82M8GCZ
• A806000
• SCHEMBL553822
• Benzonitrile, 2,2'-(1,4-phenylenedi-2,1-ethenediyl)bis-
• 60317-09-1
• AS-15402
• AKOS025310973
• 2,2'-(1E,1'E)-2,2'-(1,4-phenylene)bis(ethene-2,1-diyl)dibenzonitrile
• 2,2'-(1,4-Phenylenedi-2,1-ethenediyl)bis[benzonitrile]
• MFCD00631008
• 13001-39-3
• Benzonitrile, 2,2'-(p-phenylenedivinylene)di-
• 2-(2-(4-(2-(4-Cyanophenyl)vinyl)phenyl)vinyl)benzonitrile
• EINECS 235-835-1
• 94031-05-7
• EINECS 301-710-6
• CS-0379162
• AKOS007930272
• 2-[(1E)-2-{4-[(1E)-2-(2-cyanophenyl)ethenyl]phenyl}ethenyl]benzonitrile
• EINECS 235-834-6
• (p-Phenylenedivinylene)bisbenzonitrile
• AC-16887
• Fluorescent Agent ER; ER 1; 2,2'-(1,4-Phenylenebis(ethene-2,1-diyl))dibenzonitrile; 2,2'-(1,4-Phenylenedi-2,1-ethenediyl)bis[benzonitrile]; 1,4-Bis(2-cyanostyryl)benzene
• RBABXJPJIHMBBP-WXUKJITCSA-N
• 1,4-Bis(2-cyanostyryl)benzene

• MDL： MFCD00631008
• Inchi： 1S/C24H16N2/c25-17-23-7-3-1-5-21(23)15-13-19-9-11-20(12-10-19)14-16-22-6-2-4-8-24(22)18-26/h1-16H/b15-13+,16-14+
• InChI Key： RBABXJPJIHMBBP-WXUKJITCSA-N
• SMILES： N#CC1C=CC=CC=1/C=C/C1C=CC(/C=C/C2C=CC=CC=2C#N)=CC=1

Computed Properties

• Exact Mass: 332.13100
• Monoisotopic Mass: 332.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.9
• Topological Polar Surface Area: 47.6A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Melting Point: 226-231°C
• Boiling Point: 575.7±50.0 °C at 760 mmHg
• Flash Point: 275.3±24.0 °C
• Refractive Index: 1.66
• PSA: 47.58000
• LogP: 5.77076
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

1,4-Bis(2-cyanostyryl)benzene Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H413 (100%)
• Storage Condition：Store at room temperature

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 1,4-Bis(2-cyanostyryl)benzene

1,4-Bis(2-cyanostyryl)benzene: A Comprehensive Overview of CAS No. 13001-39-3

1,4-Bis(2-cyanostyryl)benzene, also known by its CAS number 13001-39-3, is a significant compound in the field of organic chemistry and materials science. This compound is characterized by its unique molecular structure, which consists of a benzene ring substituted with two 2-cyanostyryl groups at the 1 and 4 positions. The presence of these cyanostyryl groups imparts distinctive properties to the molecule, making it a subject of extensive research in various scientific disciplines.

The chemical formula of 1,4-Bis(2-cyanostyryl)benzene is C₂₀H₁₄N₂. Its molecular weight is approximately 286.34 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the condensation of 4-cyanostyrene with benzene in the presence of a suitable catalyst. The resulting product is a crystalline solid that exhibits high thermal stability and solubility in common organic solvents such as dichloromethane and toluene.

1,4-Bis(2-cyanostyryl)benzene has garnered significant attention due to its potential applications in the development of advanced materials and devices. One of the most notable areas of research involves its use in organic electronics, particularly in the fabrication of organic light-emitting diodes (OLEDs). The conjugated π-electron system within the molecule allows for efficient charge transport and energy transfer, making it an ideal candidate for emissive layers in OLEDs.

Recent studies have also explored the photophysical properties of 1,4-Bis(2-cyanostyryl)benzene. Researchers have reported that the compound exhibits strong absorption and emission characteristics in the visible region of the electromagnetic spectrum. This property is attributed to the extended π-conjugation and the presence of electron-withdrawing cyano groups, which enhance the electronic delocalization within the molecule. These findings have significant implications for the design of new materials with tailored optical properties.

In addition to its applications in organic electronics, 1,4-Bis(2-cyanostyryl)benzene has been investigated for its potential use in nonlinear optics. Nonlinear optical materials are essential for various applications, including frequency conversion, optical switching, and data storage. The high second-order nonlinear optical (NLO) response observed in 1,4-Bis(2-cyanostyryl)benzene makes it a promising candidate for these applications. Studies have shown that the NLO properties can be further enhanced by modifying the molecular structure or incorporating it into polymeric matrices.

The biological activity of 1,4-Bis(2-cyanostyryl)benzene has also been a topic of interest. Preliminary studies suggest that the compound may exhibit cytotoxic effects on certain cancer cell lines. However, more extensive research is needed to fully understand its biological mechanisms and potential therapeutic applications. These findings highlight the importance of continued investigation into the multifaceted properties of this compound.

Safety and environmental considerations are crucial when handling any chemical compound. While specific data on the toxicity and environmental impact of 1,4-Bis(2-cyanostyryl)benzene are limited, it is essential to follow standard laboratory safety protocols when working with this material. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn at all times to minimize exposure risks.

In conclusion, 1,4-Bis(2-cyanostyryl)benzene, identified by CAS No. 13001-39-3, is a versatile compound with a wide range of potential applications in organic electronics, nonlinear optics, and biological research. Its unique molecular structure and properties make it an attractive subject for further scientific exploration and technological development. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in various fields.